Cas no 606117-68-4 (4-Thiazolecarboxamide,2-(acetylamino)-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-(9CI))

• Product Name: 4-Thiazolecarboxamide,2-(acetylamino)-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-(9CI)
• CAS No: 606117-68-4
• MF: C₁₅H₁₆N₄O₃S₂
• MW: 364.442540168762
• CID: 952900
• PubChem ID: 3224919
• Update Time: 2025-04-19

4-Thiazolecarboxamide,2-(acetylamino)-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide,2-(acetylamino)-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-(9CI)
• 2-Acetamido-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothi azol-2-yl)-1,3-thiazole-4-carboxamide
• 606117-68-4
• SR-01000344434
• DB-284019
• SR-01000344434-1
• 4-THIAZOLECARBOXAMIDE, 2-(ACETYLAMINO)-N-(4,5,6,7-TETRAHYDRO-5,5-DIMETHYL-7-OXO-2-BENZOTHIAZOLYL)-
• 4-thiazolecarboxamide,2-(acetylamino)-n-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-
• AKOS008752957

• Inchi： 1S/C15H16N4O3S2/c1-7(20)16-13-18-9(6-23-13)12(22)19-14-17-8-4-15(2,3)5-10(21)11(8)24-14/h6H,4-5H2,1-3H3,(H,16,18,20)(H,17,19,22)
• InChI Key： ROSXBOPQUFGFSQ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CSC(NC(C)=O)=N2)=O)=NC2=C1C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 364.066
• Monoisotopic Mass: 364.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 158Ų